Cas no 17434-90-1 (Pyridinium, 1-(3-methylphenyl)-, chloride)
17434-90-1 structure
Product Name:Pyridinium, 1-(3-methylphenyl)-, chloride
CAS No:17434-90-1
MF:C12H12ClN
MW:205.683382034302
CID:1359245
PubChem ID:71353506
Update Time:2025-04-20
Pyridinium, 1-(3-methylphenyl)-, chloride Chemical and Physical Properties
Names and Identifiers
-
- Pyridinium, 1-(3-methylphenyl)-, chloride
- 1-(3-methylphenyl)pyridin-1-ium,chloride
- 17434-90-1
- 1-(3-Methylphenyl)pyridin-1-ium chloride
- DTXSID90778241
-
- Inchi: 1S/C12H12N.ClH/c1-11-6-5-7-12(10-11)13-8-3-2-4-9-13;/h2-10H,1H3;1H/q+1;/p-1
- InChI Key: VOPJLMKLNGKFGX-UHFFFAOYSA-M
- SMILES: [Cl-].[N+]1(C=CC=CC=1)C1C=CC=C(C)C=1
Computed Properties
- Exact Mass: 192.972
- Monoisotopic Mass: 205.0658271g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 149
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 3.9Ų
Experimental Properties
- PSA: 3.88
Pyridinium, 1-(3-methylphenyl)-, chloride Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
17434-90-1 (Pyridinium, 1-(3-methylphenyl)-, chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk